Cas no 1804868-97-0 (Ethyl 4-(bromomethyl)-2-(difluoromethyl)-5-iodopyridine-3-acetate)

Ethyl 4-(bromomethyl)-2-(difluoromethyl)-5-iodopyridine-3-acetate is a versatile pyridine-based intermediate with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a bromomethyl group, difluoromethyl substituent, and iodine atom—provide multiple reactive sites for further functionalization, enabling diverse derivatization pathways. The presence of both halogen and fluorine groups enhances its reactivity in cross-coupling reactions, nucleophilic substitutions, and other transformations. The ethyl ester moiety offers additional flexibility for hydrolysis or transesterification. This compound is particularly valuable in the development of bioactive molecules, where its multifunctional design facilitates efficient scaffold modification. High purity and stability under controlled conditions ensure reliable performance in synthetic applications.

Ethyl 4-(bromomethyl)-2-(difluoromethyl)-5-iodopyridine-3-acetate structure

1804868-97-0 structure

Product Name:Ethyl 4-(bromomethyl)-2-(difluoromethyl)-5-iodopyridine-3-acetate

CAS No:1804868-97-0

MF:C₁₁H₁₁BrF₂INO₂

MW:434.015821695328

CID:4895192

Update Time:2025-11-06

Ethyl 4-(bromomethyl)-2-(difluoromethyl)-5-iodopyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-(bromomethyl)-2-(difluoromethyl)-5-iodopyridine-3-acetate
- Inchi： 1S/C11H11BrF2INO2/c1-2-18-9(17)3-6-7(4-12)8(15)5-16-10(6)11(13)14/h5,11H,2-4H2,1H3
- InChI Key： IFMTZVUOXNTMBO-UHFFFAOYSA-N
- SMILES： IC1=CN=C(C(F)F)C(=C1CBr)CC(=O)OCC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 6
Complexity: 284
XLogP3: 2.9
Topological Polar Surface Area: 39.2

Ethyl 4-(bromomethyl)-2-(difluoromethyl)-5-iodopyridine-3-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029020621-250mg	Ethyl 4-(bromomethyl)-2-(difluoromethyl)-5-iodopyridine-3-acetate	1804868-97-0	95%	250mg	$960.40	2022-04-01
Alichem	A029020621-500mg	Ethyl 4-(bromomethyl)-2-(difluoromethyl)-5-iodopyridine-3-acetate	1804868-97-0	95%	500mg	$1,802.95	2022-04-01
Alichem	A029020621-1g	Ethyl 4-(bromomethyl)-2-(difluoromethyl)-5-iodopyridine-3-acetate	1804868-97-0	95%	1g	$3,155.55	2022-04-01

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Additional information on Ethyl 4-(bromomethyl)-2-(difluoromethyl)-5-iodopyridine-3-acetate

Ethyl 4-(bromomethyl)-2-(difluoromethyl)-5-iodopyridine-3-acetate (CAS No. 1804868-97-0): A Versatile Building Block in Modern Pharmaceutical Synthesis

Ethyl 4-(bromomethyl)-2-(difluoromethyl)-5-iodopyridine-3-acetate, identified by its CAS number 1804868-97-0, represents a significant compound in the realm of pharmaceutical chemistry. This pyridine derivative has garnered considerable attention due to its unique structural features and its potential applications in the synthesis of novel bioactive molecules. The presence of both bromomethyl and difluoromethyl substituents, along with an iodopyridine core, makes it a valuable intermediate for medicinal chemists exploring diverse therapeutic targets.

The compound's structure is particularly intriguing because it combines multiple functional groups that are highly reactive and versatile in organic synthesis. The bromomethyl moiety, for instance, serves as a powerful nucleophile, enabling the formation of carbon-carbon bonds through reactions such as nucleophilic addition and cross-coupling processes. This feature is especially useful in constructing complex molecular architectures, which are often required in drug design. On the other hand, the difluoromethyl group is known for its ability to modulate metabolic stability and binding affinity, making it a popular choice in the development of pharmacologically active compounds.

The pyridine ring itself is a privileged scaffold in medicinal chemistry, with numerous examples of drugs featuring this heterocycle. The iodopyridine-3-acetate moiety not only provides a handle for further functionalization but also contributes to the overall electronic properties of the molecule. This can be particularly advantageous when designing ligands for enzymes or receptors that are sensitive to electronic effects.

In recent years, Ethyl 4-(bromomethyl)-2-(difluoromethyl)-5-iodopyridine-3-acetate has found applications in several cutting-edge research areas. One notable area is the development of kinase inhibitors, where the combination of halogenated pyridines and acetoxy-functionalized groups can lead to high-affinity binders. For example, studies have demonstrated its utility in generating inhibitors targeting tyrosine kinases, which are implicated in various cancers and inflammatory diseases. The reactivity of the bromomethyl